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Compound of Interest

Compound Name: BMS961

Cat. No.: B156671 Get Quote

For researchers, scientists, and drug development professionals utilizing BMS-189961, also

known as BMS961, adherence to proper disposal protocols is essential for laboratory safety

and environmental protection. This document provides a comprehensive guide to the safe

handling and disposal of this compound, in line with standard laboratory practices for chemical

waste management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

goggles, chemical-resistant gloves, and a lab coat. All handling of BMS-189961 should be

conducted in a well-ventilated area, preferably within a chemical fume hood. In the event of

skin or eye contact, rinse the affected area immediately with copious amounts of water and

seek medical attention.

Step-by-Step Disposal Protocol
The proper disposal of BMS-189961, as with most research chemicals, involves treating it as

hazardous waste. Do not dispose of this compound down the drain or in regular solid waste

streams.

Waste Collection:
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Collect all waste materials containing BMS-189961, including unused product,

contaminated consumables (e.g., pipette tips, vials), and cleaning materials, in a

designated and clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and its solvent.

Ensure the container is tightly sealed to prevent leaks or spills.

Labeling:

Clearly label the hazardous waste container with the full chemical name: "BMS-189961

(CAS: 185629-22-5)" and any solvents used.

Include the appropriate hazard symbols as indicated in the Safety Data Sheet (SDS).

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Follow all institutional guidelines for the temporary storage of hazardous waste.

Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.[1][2][3]

Provide the waste disposal contractor with a copy of the Safety Data Sheet for BMS-

189961 to ensure proper handling and disposal in accordance with local, state, and

federal regulations.

Chemical and Physical Properties
A summary of the key quantitative data for BMS-189961 is provided in the table below for easy

reference.[4]
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Property Value

CAS Number 185629-22-5

Molecular Formula C₂₃H₂₆FNO₄

Formula Weight 399.5 g/mol

Purity ≥98%

Formulation A crystalline solid

Solubility Soluble in DMSO

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of BMS-

189961.
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BMS-189961 Waste Generated

Is waste container available and properly labeled?

Acquire and label a designated hazardous waste container.

No

Place waste in the designated container.

Yes

Is the container full or ready for disposal?

Store container in a secure, designated secondary containment area.

No

Contact Environmental Health & Safety (EHS) or a licensed waste disposal contractor.

Yes

Provide Safety Data Sheet (SDS) to the disposal vendor.

Waste disposed of in compliance with regulations.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of BMS-189961.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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